1-C-[6-oxo-5,7-di(propan-2-yl)-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl]pentitol

• Molecular Formula: C19H34N2O6
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 2-(1,2,3,4,5-pentahydroxypentyl)-5,7-di(propan-2-yl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C19H34N2O6/c1-10(2)18-6-20-8-19(11(3)4,17(18)27)9-21(7-18)16(20)15(26)14(25)13(24)12(23)5-22/h10-16,22-26H,5-9H2,1-4H3
• InChI Key: WOPHSSJTAPPKNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CN3CC(C1=O)(CN(C2)C3C(C(C(C(CO)O)O)O)O)C(C)C

Description

5,7-Diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3311~3,7~]decan-6-one is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves multiple steps. The initial step typically includes the preparation of the core tricyclic structure, followed by the introduction of the diisopropyl and pentahydroxypentyl groups. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its complexity and the specialized nature of its applications. large-scale synthesis would require optimization of the reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5,7-Diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can undergo various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups, potentially forming ketones or aldehydes.

Reduction: Reduction reactions can alter the carbonyl group, converting it to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction could produce alcohols.

Scientific Research Applications

5,7-Diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: It may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 5,7-diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• 5,7-Diisopropyl-2-(quinolin-2-yl)-1,3-tropolone
• 2,6-Diisopropylaniline

Uniqueness

Compared to similar compounds, 5,7-diisopropyl-2-(1,2,3,4,5-pentahydroxypentyl)-1,3-diazatricyclo[3311~3,7~]decan-6-one stands out due to its unique tricyclic structure and the presence of multiple hydroxyl groups